Cas no 19872-97-0 (4(1H)-Pyridinone, 1-methyl-3,5-dinitro-)

4(1H)-Pyridinone, 1-methyl-3,5-dinitro- structure
19872-97-0 structure
Product Name:4(1H)-Pyridinone, 1-methyl-3,5-dinitro-
CAS No:19872-97-0
MF:C6H5N3O5
MW:199.121001005173
CID:1390176
Update Time:2024-08-16

4(1H)-Pyridinone, 1-methyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone, 1-methyl-3,5-dinitro-
    • Inchi: 1S/C6H5N3O5/c1-7-2-4(8(11)12)6(10)5(3-7)9(13)14/h2-3H,1H3
    • InChI Key: LQFUVXDQDVSEMB-UHFFFAOYSA-N
    • SMILES: C1N(C)C=C([N+]([O-])=O)C(=O)C=1[N+]([O-])=O

Computed Properties

  • Exact Mass: 199.02295

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • Melting Point: 215-216 °C
  • Boiling Point: 296.6±40.0 °C(Predicted)
  • PSA: 106.59
  • pka: -4.31±0.10(Predicted)
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